Cas no 500865-56-5 (5-(2-Methoxyethylamino)pyridine-3-carboxylic acid)

5-(2-Methoxyethylamino)pyridine-3-carboxylic acid structure
500865-56-5 structure
Product Name:5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
CAS No:500865-56-5
MF:C9H12N2O3
MW:196.203182220459
CID:1020725
Update Time:2023-08-02

5-(2-Methoxyethylamino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid,5-[(2-methoxyethyl)amino]-(9CI)
    • 5-(2-methoxyethylamino)pyridine-3-carboxylic acid
    • NSC608551
    • 3-pyridinecarboxylic acid,5-[(2-methoxyethyl)amino]-
    • 5-(2-Methoxyethylamino)pyridine-3-carboxylic acid
    • Inchi: 1S/C9H12N2O3/c1-14-3-2-11-8-4-7(9(12)13)5-10-6-8/h4-6,11H,2-3H2,1H3,(H,12,13)
    • InChI Key: CAQCMGUKZASCAQ-UHFFFAOYSA-N
    • SMILES: O(C)CCNC1C=NC=C(C(=O)O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Topological Polar Surface Area: 71.4
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.